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Compound of Interest

Compound Name: Diazopropane

Cat. No.: B8614946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diazopropane (C₃H₆N₂), specifically 2-diazopropane, is a volatile and highly reactive aliphatic

diazo compound. Its significance in organic synthesis stems from its utility as a precursor for

the generation of dimethylcarbene and as a 1,3-dipole in cycloaddition reactions. These

reactions provide efficient routes to a variety of molecular scaffolds, including cyclopropanes

and pyrazolines, which are of considerable interest in medicinal chemistry and drug

development. This guide provides a comprehensive overview of the physical and chemical

properties of diazopropane, detailed experimental protocols for its synthesis and handling, and

an exploration of its applications in the synthesis of biologically relevant molecules.

Physical and Chemical Properties
Due to its inherent instability, many of the physical properties of pure 2-diazopropane have not

been experimentally determined under standard conditions. The available data is a

combination of experimental values for its solutions, values determined under specific

conditions, and computationally predicted properties.

Data Presentation: Physical Properties of 2-
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Property Value Source/Method

Molecular Formula C₃H₆N₂ -

Molecular Weight 70.09 g/mol Computed

Boiling Point -31.2 °C at 14 Torr Experimental

Melting Point Not available -

Density 0.8389 g/cm³ Computed

Appearance

Typically handled as a cherry-

red or wine-red solution in

ether

Experimental Observation

Solubility
Soluble in organic solvents

such as diethyl ether.[1]
Experimental

Stability

Unstable.[2] Solutions in ether

have a half-life of

approximately 3 hours at 0°C.

[2]

Experimental

Visible Absorption λmax ≈ 500 nm (in ether) Experimental

Experimental Protocols
Caution:Diazopropane is volatile, potentially toxic, and explosive. All operations should be

conducted in a well-ventilated fume hood behind a safety shield. Use glassware with smooth

surfaces, avoiding ground glass joints where possible to minimize the risk of explosion.[1][2]

Synthesis of 2-Diazopropane
The most common and reliable method for the preparation of 2-diazopropane is the oxidation

of acetone hydrazone with mercury(II) oxide in the presence of a basic catalyst.[1][2][3]

Materials:

Acetone hydrazone (freshly distilled)
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Yellow mercury(II) oxide

Diethyl ether

Ethanolic potassium hydroxide solution (e.g., 3 M)

Dry ice

Acetone

Equipment:

Two-necked round-bottom flask

Magnetic stirrer

Dropping funnel

Distillation head with a thermometer

Condenser

Receiving flask

Vacuum source

Cold trap (-78 °C)

Procedure:

Set up the distillation apparatus as illustrated in the diagram below. The receiving flask

should be cooled to -78 °C using a dry ice/acetone bath.

To the two-necked round-bottom flask, add yellow mercury(II) oxide (0.27 mol), diethyl ether

(100 mL), and the ethanolic potassium hydroxide solution (4.5 mL).

Begin vigorous stirring of the mixture and reduce the pressure within the system to

approximately 250 mm Hg.
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Slowly add freshly distilled acetone hydrazone (0.21 mol) dropwise from the dropping funnel.

The ether will begin to boil, which helps to cool the reaction mixture.[2]

After the addition is complete, continue stirring and gradually reduce the pressure to about

15 mm Hg.

A mixture of ether and 2-diazopropane will co-distill and collect in the cooled receiving flask.

[2] The resulting cherry-red solution is approximately 2 M in 2-diazopropane.

An alternative oxidizing agent that has been reported is silver oxide, though it may produce

less stable solutions of 2-diazopropane.[2]

Synthesis of 2-Diazopropane

Acetone Hydrazone

2-Diazopropane
Oxidation

HgO, KOH (catalyst)

1,3-Dipolar Cycloaddition of 2-Diazopropane

2-Diazopropane

Pyrazoline

Alkene (Dipolarophile)
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Experimental Workflow: Pyrazoline Synthesis

Prepare 2-Diazopropane Solution

React with Alkene

Reaction Work-up

Purification (e.g., Chromatography)

Characterization (NMR, MS, IR)

Pure Pyrazoline Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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